1-[4-(acetylamino)phenyl]-N-isopropyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(4-acetamidophenyl)-5-oxo-N-propan-2-ylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H21N3O3/c1-10(2)17-16(22)12-8-15(21)19(9-12)14-6-4-13(5-7-14)18-11(3)20/h4-7,10,12H,8-9H2,1-3H3,(H,17,22)(H,18,20)
• InChI Key: DERDDNWLUJDZOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CC(=O)N(C1)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

1-[4-(acetylamino)phenyl]-N-isopropyl-5-oxo-3-pyrrolidinecarboxamide is a synthetic compound that belongs to the class of pyrrolidinecarboxamide derivatives. This chemical compound is widely used in scientific research for its various pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-[4-(acetylamino)phenyl]-N-isopropyl-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it has been proposed that the compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins and thromboxanes. In addition, it has been suggested that the compound may also modulate the activity of various neurotransmitters such as dopamine, serotonin, and acetylcholine.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[4-(acetylamino)phenyl]-N-isopropyl-5-oxo-3-pyrrolidinecarboxamide in laboratory experiments is its wide range of pharmacological activities. It can be used in various assays to study its anti-inflammatory, analgesic, antipyretic, antitumor, and neuroprotective properties. However, one of the limitations of using this compound is its potential toxicity and side effects, which may affect the interpretation of the results.

Future Directions

There are several future directions for the research on 1-[4-(acetylamino)phenyl]-N-isopropyl-5-oxo-3-pyrrolidinecarboxamide. One area of research could focus on the development of more potent and selective analogs of the compound for the treatment of various diseases. Another area of research could be the investigation of the molecular mechanisms underlying the pharmacological effects of the compound. Furthermore, the compound could be tested in clinical trials to evaluate its safety and efficacy in humans.

Scientific Research Applications

1-[4-(acetylamino)phenyl]-N-isopropyl-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its various pharmacological properties. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also been shown to possess antitumor and antiproliferative activities against various cancer cell lines. In addition, it has been found to be effective in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.